Cas no 1223036-31-4 (1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine
• CAS No: 1223036-31-4
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5673024
• PubChem ID: 47011179
• Update Time: 2025-05-21

1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)methyl]-4-prop-2-ynylpiperazine
• 1223036-31-4
• 1-[(4-methoxyphenyl)methyl]-4-(prop-2-yn-1-yl)piperazine
• Z106860888
• AKOS033018989
• EN300-26622555
• 1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine

• Inchi： 1S/C15H20N2O/c1-3-8-16-9-11-17(12-10-16)13-14-4-6-15(18-2)7-5-14/h1,4-7H,8-13H2,2H3
• InChI Key： BRMHREDFHZFSHV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine

1-(4-Methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine

The compound 1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine (CAS No. 1223036-31-4) is a fascinating molecule with a diverse range of applications in modern chemistry and materials science. This compound, often referred to as piperazine derivative, combines the structural features of a piperazine ring with an alkyne group and a methoxy-substituted phenyl group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of piperazine derivatives in drug design, particularly in the development of bioactive compounds with specific pharmacological properties. The methoxyphenyl group contributes to the molecule's hydrophobicity and aromaticity, while the alkynyl group introduces reactivity and flexibility. These properties make the compound an ideal candidate for exploring interactions with biological targets, such as enzymes or receptors, in drug discovery programs.

In addition to its role in medicinal chemistry, 1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine has been investigated for its potential in materials science. The presence of the alkynyl group allows for click chemistry reactions, enabling the construction of complex molecular architectures. For instance, researchers have utilized this compound to synthesize cross-linked polymers with unique mechanical and electronic properties. These polymers have shown promise in applications such as sensors, actuators, and drug delivery systems.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce high-purity samples of 1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yl)piperazine. Such improvements are critical for scaling up production for industrial applications.

From a structural perspective, the molecule consists of a piperazine ring with two substituents: a methoxyphenylmethyl group at position 1 and an alkynyl group at position 4. The piperazine ring itself is a six-membered ring containing two nitrogen atoms, which contributes to its ability to form hydrogen bonds and interact with biological systems. The methoxy group on the phenyl ring enhances solubility and stability, while the alkynyl group provides opportunities for further functionalization.

One area where this compound has garnered significant attention is in the field of organocatalysis. The piperazine moiety has been shown to act as a catalyst in various transformations, including asymmetric synthesis and enantioselective reactions. By modifying the substituents on the piperazine ring, researchers can tune the catalytic activity and selectivity of these systems. This opens up new possibilities for developing sustainable and efficient chemical processes.

Furthermore, recent studies have explored the use of 1-(4-methoxyphenyl)methyl-4-(prop-2-yn-1-yll)piperazine in click chemistry applications. The alkynyl group enables copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used for constructing covalent bonds between molecules. This capability has been leveraged to create advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive systems.

In terms of safety and handling, this compound should be treated with care due to its chemical reactivity. Proper protective equipment should be worn during synthesis and handling to minimize exposure risks. Storage conditions should also be carefully controlled to prevent degradation or unwanted side reactions.

Looking ahead, the versatility of 1-(4-methoxyphenyl)methyl-[...](#more)